N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-[(11-ethyl-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(11-ethyl-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H27N3O4S2/c1-4-26-22(28)20-15-6-5-7-18(15)32-21(20)25-23(26)31-13-19(27)24-11-10-14-8-9-16(29-2)17(12-14)30-3/h8-9,12H,4-7,10-11,13H2,1-3H3,(H,24,27)
• InChI Key: DRYJGTCKOLQSIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NCCC3=CC(=C(C=C3)OC)OC)SC4=C2CCC4
• Molecular Formula: C23H27N3O4S2
• Molecular Weight: 473.6 g/mol

Description

N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-[(11-ethyl-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H27N3O4S2 and its molecular weight is 473.61. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

Several studies have explored the chemical reactions and synthesis of complex molecules with structures similar to the compound . For example, the study by Chikaoka et al. (2003) demonstrated the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes, showcasing a method for achieving ring contraction and synthesis of complex molecular structures (Chikaoka, Toyao, Ogasawara, Tamura, & Ishibashi*, 2003). Similarly, the work by Dura and Paquette (2006) on the ring contraction of bridgehead sultams via photoinduced di-pi-methane rearrangement indicates the possibilities for manipulating molecular frameworks to achieve desired outcomes (Dura & Paquette, 2006).

Molecular Docking and Biological Studies

The compound's structural complexity suggests potential for biological interactions. Karanth et al. (2019) provided insights into crystal structure, Hirshfeld surfaces, and biological studies of derivatives, indicating the relevance of structural analysis for understanding biological activity (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019). Another study by Siddiqui et al. (2014) on the synthesis, pharmacological evaluation, and cytotoxicity studies of N-substituted oxadiazole derivatives highlights the potential antimicrobial and enzyme inhibitory activity of such compounds (Siddiqui, Abbasi, Aziz‐ur‐Rehman, Irshad, Shahzad, Ashraf, Ahmad, Lodhi, Ismail, & Akhtar, 2014).